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Compound of Interest

Compound Name: Reactive yellow 25

Cat. No.: B15557121

An In-depth Technical Guide to C.I. Reactive Yellow 25

Introduction

C.l. Reactive Yellow 25 is a synthetic organic dye belonging to the single azo class of reactive
dyes.[1] It appears as a light yellow, uniform powder.[1][2] Reactive dyes are distinguished by
their ability to form covalent bonds with the substrate, typically cellulosic fibers like cotton and
viscose, resulting in excellent wash fastness. Reactive Yellow 25 is primarily utilized in the
textile industry for dyeing and printing applications, and is noted to be particularly suitable for
discharge printing.[1][2] Beyond textiles, it has been a subject of research in materials science,
particularly for its adsorption characteristics onto single-walled carbon nanotubes (SWCNTS) for
dye separation and wastewater treatment.|[3]

Chemical Structure and Properties

Reactive Yellow 25 is characterized by a complex molecular structure containing a single azo
linkage (-N=N-), which acts as the chromophore responsible for its yellow color. The reactive
component of the dye is a dichloroquinoxaline moiety, which enables its covalent attachment to
fibers.

Chemical Identification
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Identifier

Value

C.l. Name

Reactive Yellow 25[1]

CAS Numbers

72139-14-1, 12226-52-7[1][3]

Molecular Formula

C26H14CI2N7Naz010S2[1][3]

Molecular Weight

788.44 g/mol [1][3]

Chemical Class

Single Azo Dye[1]

Physicochemical Properties

Property Description
Appearance Light yellow uniform powder.[1][2]
Solubility Soluble in water; > 100 g/L at 25°C.[1][2]

Reactivity with lons

In a dye bath, the presence of iron ions causes
the color to shift to a slightly redder and lighter
shade. The presence of copper ions causes the
color to turn dark.[1][2]

Synthesis and Mechanism of Action

Manufacturing Process

The synthesis of Reactive Yellow 25 is a multi-step process involving diazotization, azo

coupling, and a final condensation reaction.[1] The general pathway begins with the

diazotization of an aromatic amine, which is then coupled with a suitable coupling component

to form the azo chromophore. This intermediate is subsequently condensed with the reactive

group precursor.
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Caption: Synthesis pathway for C.l. Reactive Yellow 25.

Mechanism of Dye Fixation

The defining characteristic of a reactive dye is its ability to form a covalent bond with the fiber.
For Reactive Yellow 25, this occurs via the dichloroquinoxaline group. Under alkaline
conditions (typically pH 10-11), the hydroxyl groups of the cellulose fiber become ionized
(cellulosate ions). These anions act as nucleophiles, attacking the carbon atom of the
dichloroquinoxaline ring and displacing one of the chlorine atoms in a nucleophilic substitution
reaction. This forms a stable ether bond, permanently fixing the dye to the fiber.
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Caption: Covalent fixation of Reactive Yellow 25 onto cellulose.

Experimental Protocols
Protocol 1: Synthesis of Reactive Yellow 25

This protocol is based on the manufacturing methods described for the dye.[1]

o Diazotization: 2,4-Diaminobenzenesulfonic acid is dissolved in water and treated with
sodium nitrite in the presence of hydrochloric acid at 0-5°C to form the diazonium salt. The
completion of the reaction is monitored using starch-iodide paper.

e Azo Coupling: The diazonium salt solution is slowly added to a cooled, alkaline solution of 1-
(2-methyl-4-sulfophenyl)-5-o0x0-4,5-dihydro-1H-pyrazole-3-carboxylic acid. The pH is
maintained between 8-9, and the temperature is kept below 10°C to facilitate the coupling
reaction, forming the azo dye intermediate.

o Condensation: The resulting dye intermediate is then reacted with 2,3-Dichloroquinoxaline-6-
carbonyl chloride in an aqueous solution. The reaction is carried out under controlled pH
(typically 6-7) and temperature (40-50°C) until the condensation is complete.
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Isolation: The final dye is precipitated from the solution by adding salt (salting out), filtered,
washed, and dried to yield a light yellow powder.

Protocol 2: Exhaust Dyeing of Cotton Fabric
(Representative)

This is a general laboratory procedure for applying Reactive Yellow 25 to a cellulosic

substrate.

Preparation: A dyebath is prepared with water, a wetting agent, and an electrolyte such as
sodium chloride or sodium sulfate (e.g., 60 g/L). The cotton fabric is introduced into the bath.

Dye Addition: A stock solution of Reactive Yellow 25 (e.g., 1% on weight of fabric) is added
to the dyebath. The temperature is raised to 40°C.

Exhaustion: The fabric is run in the dyebath for 30-45 minutes to allow for the even
absorption and diffusion of the dye into the fibers.

Fixation: An alkali, such as sodium carbonate (e.g., 20 g/L), is added to the dyebath to raise
the pH to 10.5-11.0. The temperature is maintained for 45-60 minutes to facilitate the
covalent reaction between the dye and the cotton fiber.

Wash-off: The dyed fabric is thoroughly rinsed with cold and then hot water to remove any
unfixed dye.

Soaping: The fabric is washed in a boiling solution containing a non-ionic detergent (e.g., 2
g/L) for 15 minutes to remove any hydrolyzed dye and improve wash fastness.

Final Rinse: The fabric is rinsed again and dried.

Protocol 3: Workflow for Dye Adsorption onto Carbon
Nanotubes

This conceptual workflow is based on the research application of using SWCNTs for dye

removal.[3]
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Caption: Experimental workflow for Reactive Yellow 25 adsorption.

Applications

Textile Dyeing and Printing: The primary application is for the dyeing of cellulosic fibers such
as cotton and viscose, providing a brilliant yellow color.[1][2]

Discharge Printing: It is particularly well-suited for discharge printing techniques on fabrics.

[1]

Research: It is used as a model dye compound in environmental and materials science
research, for instance, in studies on the development of new adsorbent materials like carbon
nanotubes for wastewater treatment.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15557121#reactive-yellow-25-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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